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Compound of Interest

Compound Name: Totu

Cat. No.: B1148498

For researchers, scientists, and drug development professionals engaged in the intricate
process of peptide synthesis, the choice of coupling reagent is paramount to achieving high
yields, purity, and stereochemical integrity. This technical guide provides a comprehensive
overview of TOTU (O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N’,N'-tetramethyluronium
tetrafluoroborate), a highly effective uronium-based coupling reagent.

Core Chemical and Physical Properties

TOTU is a white to off-white crystalline powder valued for its high reactivity and solubility in
common organic solvents used in peptide synthesis.[1] Its key properties are summarized in

the table below.
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Property Value Reference

[({[(1-cyano-2-ethoxy-2-

oxoethylidene)amino]oxy}

IUPAC Name (dimethylamino)methylidene)a [2]
mino]dimethylmethanaminium;
tetrafluoroborate

CAS Number 136849-72-4 [1]

Molecular Formula C10H17BF4N40O3 [1]

Molecular Weight 328.07 g/mol [2]
White to off-white crystalline

Appearance [1]
powder

Melting Point 144.00 °C [2]

2°C - 8°C, keep dry, under
Storage Conditions inert gas (e.g., Nitrogen), [2]
protect from light

Performance Characteristics

While extensive quantitative comparative studies are not readily available in publicly accessible
literature, the consensus within the field highlights TOTU's exceptional performance,
particularly in minimizing racemization and ensuring high coupling efficiency.
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Performance Metric Description Reference

TOTU is recognized for its high

activation potential, leading to

efficient amide bond formation,
Coupling Efficiency even in challenging [11[3]

sequences.[1] It is considered

a highly effective coupling

reagent.[3]

A key advantage of TOTU is its
ability to significantly suppress
o ) racemization during peptide
Racemization Suppression ) o [4]
coupling, which is critical for
maintaining the biological

activity of the final peptide.[4]

The byproducts of TOTU-

mediated coupling,

tetramethylurea and ethyl 2-
Byproduct Profile hydroxyimino-2-cyanoacetate, [1]

are water-soluble, facilitating

their removal during the

purification process.[1]

As a uronium salt, TOTU is
) o designed for rapid coupling
Reaction Kinetics i o [5]
reactions, contributing to faster

overall synthesis times.[5]

Signaling Pathways and Mechanisms of Action

The efficacy of TOTU lies in its ability to rapidly activate the carboxylic acid of an N-protected
amino acid, forming a highly reactive acyl oxime intermediate. This intermediate is then
susceptible to nucleophilic attack by the free amine of the growing peptide chain, leading to the
formation of a stable amide bond with minimal risk of racemization.
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Caption: Mechanism of TOTU-mediated peptide coupling.

Experimental Protocols

The following are generalized protocols for the use of TOTU in solid-phase and solution-phase
peptide synthesis. Researchers should optimize these protocols based on the specific

requirements of their target peptide.

Solid-Phase Peptide Synthesis (SPPS) Workflow

This workflow outlines the key steps in a typical Fmoc-based solid-phase peptide synthesis

cycle using TOTU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the TOTU Peptide
Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148498#chemical-structure-of-totu-peptide-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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